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Compound of Interest

Compound Name: N-phenyloxolan-3-amine

Cat. No.: B065924 Get Quote

Technical Support Center: N-phenyloxolan-3-
amine
This technical support center provides essential guidance for the safe handling and use of N-
phenyloxolan-3-amine in a research and development setting. The following information is

compiled to address potential issues and ensure the safety of laboratory personnel.

Frequently Asked Questions (FAQs)
Q1: What is N-phenyloxolan-3-amine and what are its primary hazards?

A1: N-phenyloxolan-3-amine, with CAS number 162851-41-4, is a chemical compound with

the molecular formula C10H13NO.[1][2] Based on available safety information, it is considered

hazardous. The primary hazards include being harmful if swallowed and causing serious eye

damage.[2] There are also indications that it may be harmful in contact with skin or if inhaled,

and may cause skin irritation or an allergic skin reaction.[2]

Q2: What personal protective equipment (PPE) should I wear when handling N-phenyloxolan-
3-amine?

A2: Given the hazards, appropriate PPE is crucial. This includes:

Eye Protection: Chemical safety goggles and a face shield are necessary to protect against

serious eye damage.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Always

inspect gloves before use and use proper removal techniques to avoid skin contact.

Body Protection: A lab coat and full-length pants should be worn. For larger quantities or in

case of potential splashing, consider an apron or chemical-resistant suit.

Respiratory Protection: If working outside a fume hood or if there is a risk of generating

aerosols or dusts, a NIOSH-approved respirator is recommended.

Q3: How should I store N-phenyloxolan-3-amine?

A3: Store N-phenyloxolan-3-amine in a tightly closed container in a dry, cool, and well-

ventilated area. Keep it away from incompatible materials such as strong oxidizing agents.

Q4: What should I do in case of a spill?

A4: For a small spill, ensure the area is well-ventilated and wear appropriate PPE. Absorb the

spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, labeled

container for chemical waste disposal. For a large spill, evacuate the area and contact your

institution's environmental health and safety (EHS) department.

Q5: What is the proper disposal method for N-phenyloxolan-3-amine waste?

A5: Dispose of N-phenyloxolan-3-amine waste and contaminated materials in accordance

with local, state, and federal regulations. Do not dispose of it down the drain. Contact your EHS

department for specific guidance on chemical waste disposal.
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Issue Potential Cause Recommended Solution

Unexpected Color Change or

Degradation

Exposure to air, light, or

incompatible materials.

Potential for peroxide

formation due to the oxolane

(tetrahydrofuran) ring.

Store the compound under an

inert atmosphere (e.g., argon

or nitrogen) and protect it from

light. Ensure all reaction

vessels and storage containers

are clean and dry. Periodically

check for peroxide formation if

stored for an extended period.

Poor Solubility in a Nonpolar

Solvent

N-phenyloxolan-3-amine has

polar functional groups (amine

and ether).

Try a more polar organic

solvent. Gentle heating may

improve solubility, but monitor

for any signs of decomposition.

Inconsistent Experimental

Results

Impurities in the starting

material or degradation during

the experiment.

Verify the purity of your N-

phenyloxolan-3-amine using

an appropriate analytical

technique (e.g., NMR, LC-MS).

If degradation is suspected,

consider running the reaction

at a lower temperature or for a

shorter duration.

Skin or Eye Irritation After

Handling

Inadequate PPE or accidental

exposure.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

For eye contact, hold the

eyelids open and flush with

water. Seek immediate medical

attention. Review and improve

handling procedures and PPE

usage.
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Property Value Source

CAS Number 162851-41-4 [1][2][3]

Molecular Formula C10H13NO [1][2]

Molecular Weight 163.22 g/mol [1][2]

GHS Hazard Statements

H302: Harmful if

swallowedH318: Causes

serious eye damageH312:

Harmful in contact with skin

(potential)H332: Harmful if

inhaled (potential)H315:

Causes skin irritation

(potential)H317: May cause an

allergic skin reaction (potential)

[2]

Experimental Protocols
General Protocol for Handling N-phenyloxolan-3-amine

Risk Assessment: Before starting any experiment, conduct a thorough risk assessment for all

chemicals and procedures involved.

Engineering Controls: All handling of N-phenyloxolan-3-amine should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Wear appropriate PPE as outlined in the FAQs (chemical

safety goggles, face shield, nitrile gloves, lab coat).

Weighing: If weighing the solid, do so in the fume hood. If a balance is not available in the

hood, use a contained vessel.

Dispensing: Use a spatula or other appropriate tool to handle the solid. Avoid creating dust. If

it is a liquid, use a syringe or pipette.

Reaction Setup: Set up the reaction in the fume hood. Ensure all glassware is properly

clamped and secure.
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Waste Disposal: All contaminated materials (gloves, pipette tips, etc.) and excess reagents

should be disposed of in a designated, labeled hazardous waste container.

Decontamination: Clean the work area thoroughly with an appropriate solvent and

decontaminating solution after the experiment is complete. Wash hands thoroughly with soap

and water.

Visualizations
Caption: Experimental workflow for safely handling N-phenyloxolan-3-amine.

Caption: Logical relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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